Cas no 67576-21-0 (1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-)
67576-21-0 structure
Product Name:1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-
CAS No:67576-21-0
MF:C13H24O3
MW:228.327864646912
CID:387866
PubChem ID:71368034
Update Time:2025-04-19
1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-
- 2-hexyl-2,6,6-trimethyl-1,3-dioxan-4-one
- DTXSID90791117
- 67576-21-0
-
- Inchi: 1S/C13H24O3/c1-5-6-7-8-9-13(4)15-11(14)10-12(2,3)16-13/h5-10H2,1-4H3
- InChI Key: CHVOUHKPMBARRD-UHFFFAOYSA-N
- SMILES: O1C(C)(C)CC(=O)OC1(C)CCCCCC
Computed Properties
- Exact Mass: 228.17254462g/mol
- Monoisotopic Mass: 228.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
67576-21-0 (1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-) Related Products
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